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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048

An In-depth Technical Guide to Diethyl Itaconate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl itaconate, a molecule of
significant interest in various scientific and biomedical fields. This document details its chemical
and physical properties, safety information, and its emerging role in immunomodulation.

Chemical Identifier and Physicochemical Properties

Diethyl itaconate, also known as diethyl 2-methylenesuccinate, is an ester of itaconic acid. Its
unique chemical structure, featuring a methylene group conjugated to two carboxyl groups,
imparts it with reactivity that is central to its biological and chemical applications.

CAS Number: 2409-52-1[1][2]

The physicochemical properties of diethyl itaconate are summarized in the table below,
providing essential data for experimental design and application.
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Property Value Reference
Molecular Formula CoH1404 [1112]
Molecular Weight 186.21 g/mol [2]
Appearance CoIorIfess. to almost colorless o
clear liquid

Boiling Point 228 °C at 760 mmHg [3]

Melting Point 56 °C [3]

Flash Point 122.5°C [3]

Density 1.153 g/cm3 [3]

- Soluble in organic solvents,
Solubility ) ] [1]
insoluble in water.

2-8°C, sealed in a dry
Storage Temperature ) [1]
environment.

XLogP3-AA 1.2 [1]
Hydrogen Bond Acceptor

ydrog p 4 [1]
Count
Rotatable Bond Count 7 [1]

Material Safety Data Sheet (MSDS) Summary

The following table summarizes the key safety information for diethyl itaconate. It is
imperative to consult the full material safety data sheet before handling this chemical.
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Hazard Category

Description

Precautionary Measures

Health Hazards

May cause skin and eye

irritation. Harmful if swallowed.

Wear protective gloves,
clothing, and eye/face
protection. Wash thoroughly
after handling.[4]

Fire Hazards

Combustible liquid.

Use dry chemical, carbon
dioxide, or alcohol-resistant

foam for extinction.[3]

Handling and Storage

Store in a well-ventilated

place. Keep cool.

Handle in a well-ventilated
area. Avoid breathing dust,
fume, gas, mist, vapors, or

spray.

First Aid

If in eyes: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. If on skin:
Wash with plenty of water. If
swallowed: Rinse mouth. Do
NOT induce vomiting.

Seek medical attention if
irritation persists or if you feel

unwell.

Synthesis of Diethyl Itaconate

A common method for the synthesis of diethyl itaconate involves the esterification of itaconic

acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification of Itaconic Acid

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine itaconic acid (1 equivalent) and ethanol (a suitable excess, e.g., 5-10

equivalents).

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (e.g., 0.05 equivalents), to the reaction mixture.
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o Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product. The crude diethyl
itaconate can be further purified by vacuum distillation.

Immunomodulatory Properties and Signaling
Pathways

Recent research has highlighted the significant immunomodulatory, particularly anti-
inflammatory, properties of itaconate and its derivatives, including diethyl itaconate. These
compounds are known to influence key inflammatory signaling pathways within immune cells,
primarily macrophages.

The anti-inflammatory effects of itaconate derivatives are mediated through the activation of the
Nrf2 and ATF3 pathways, which are critical regulators of the cellular stress response and
inflammation.
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Anti-inflammatory signaling pathways of itaconate derivatives.

Experimental Protocols for Assessing Anti-
Inflammatory Activity

The anti-inflammatory potential of diethyl itaconate can be evaluated using in vitro models,
such as lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Workflow for Macrophage-based Anti-inflammatory Assay
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Workflow for assessing the anti-inflammatory effects of diethyl itaconate.

Protocol: In Vitro Anti-inflammatory Assay in LPS-Stimulated Macrophages

¢ Cell Culture: Culture a suitable macrophage cell line (e.g., RAW 264.7 or bone marrow-
derived macrophages) in appropriate culture medium and conditions.
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o Cell Seeding: Seed the macrophages into multi-well plates at a predetermined density and
allow them to adhere overnight.

o Pre-treatment: Treat the cells with various concentrations of diethyl itaconate for a specified
period (e.g., 1-2 hours). Include a vehicle control (e.g., DMSO).

o LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a concentration known
to induce an inflammatory response (e.g., 100 ng/mL to 1 pg/mL) for a defined time (e.g., 6-
24 hours).

o Sample Collection:

o Collect the cell culture supernatant for cytokine analysis.

o Lyse the cells to extract total protein for Western blot analysis or total RNA for gRT-PCR.
e Analysis:

o ELISA: Quantify the concentration of pro-inflammatory cytokines (e.g., TNF-a, IL-6, IL-1[3)
in the supernatant using enzyme-linked immunosorbent assay (ELISA) kits.

o Western Blot: Analyze the expression levels of key inflammatory proteins (e.g., INOS,
COX-2) and signaling proteins (e.g., phosphorylated Nrf2, ATF3) by Western blotting.

o gRT-PCR: Measure the mRNA expression of pro-inflammatory genes using quantitative
real-time polymerase chain reaction (QRT-PCR).

Quantitative Data on the Anti-inflammatory Effects of Itaconate Derivatives

The following table presents representative data on the inhibitory effects of itaconate
derivatives on the production of pro-inflammatory cytokines in LPS-stimulated macrophages.
While specific data for diethyl itaconate is limited in the readily available literature, the data for
its close analog, dimethyl itaconate (DMI), provides a strong indication of its potential efficacy.
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Treatment TNF-a (pg/mL) IL-6 (pg/mL) IL-1B (pg/mL)
Control (Untreated) Below Detection Limit Below Detection Limit Below Detection Limit
LPS (1 pg/mL) 1540 £ 120 2850 £ 210 850+ 75

LPS + DMI (10 pM) 980 + 95 1870 + 150 540 + 60

LPS + DMI (25 pM) 520 + 60 990 + 110 280 + 45

LPS + DMI (50 uM) 210+ 35 450 £ 50 110+ 25

Note: This data is illustrative and based on typical results reported for dimethyl itaconate in the
literature. Actual results may vary depending on the specific experimental conditions.[5]

Conclusion

Diethyl itaconate is a versatile chemical with established applications in polymer chemistry
and emerging potential in the biomedical field, particularly as an immunomodulatory agent. Its
ability to modulate key inflammatory pathways, such as the Nrf2 and ATF3 signaling cascades,
makes it a promising candidate for further investigation in the context of inflammatory and
autoimmune diseases. This technical guide provides a foundational understanding of its
properties, safety, synthesis, and biological activities to support ongoing and future research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl itaconate CAS number and material safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585048#diethyl-itaconate-cas-number-and-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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